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Cat. No.: B12631715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N1-Methoxymethyl picrinine is an indole alkaloid isolated from the leaves of Alstonia

scholaris, a plant used in traditional medicine.[1][2][3] The parent compound, picrinine, is

known to exhibit anti-inflammatory activity by inhibiting the 5-lipoxygenase enzyme, and it also

possesses anti-tussive and anti-asthmatic properties.[2][4][5][6] These characteristics suggest

that N1-Methoxymethyl picrinine may be a valuable compound for investigation in relevant

pharmacological research.

These application notes provide a comprehensive guide to the preparation of stock solutions of

N1-Methoxymethyl picrinine, including its physicochemical properties, safety and handling

guidelines, and detailed protocols for use in typical cell-based assays.

Physicochemical Properties
A summary of the key physicochemical properties of N1-Methoxymethyl picrinine is

presented below. This data is essential for accurate stock solution preparation and

experimental design.
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Property Value References

CAS Number 1158845-78-3 [7][8]

Molecular Formula C₂₂H₂₆N₂O₄ [3][7]

Molecular Weight 382.5 g/mol [3][9]

Appearance Powder [7][9]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[7][8][10]

Storage (Solid)
Store in a sealed, cool, and dry

condition.
[9]

Storage (Stock Solution)
Store below -20°C for several

months.
[9]

Safety and Handling
N1-Methoxymethyl picrinine is a bioactive alkaloid and should be handled with appropriate

caution. Follow standard laboratory safety procedures.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety goggles with side protection when handling the compound.[11][12]

Engineering Controls: Handle the solid powder form of N1-Methoxymethyl picrinine in a

chemical fume hood to prevent inhalation of dust.[13]

Handling: Avoid creating dust when weighing and handling the solid material. Use a spatula

for transfers.[12]

Spills: In case of a spill, avoid sweeping up the dry powder. If the material is a solid, moisten

it with water before cleaning with an absorbent pad.[14] Clean the spill area thoroughly with

a detergent solution.

Waste Disposal: Dispose of all waste contaminated with N1-Methoxymethyl picrinine (e.g.,

pipette tips, tubes, gloves) as hazardous chemical waste according to your institution's
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guidelines.[13]

Experimental Protocols
4.1. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of N1-Methoxymethyl
picrinine in dimethyl sulfoxide (DMSO), a common solvent for in vitro biological assays.

Materials:

N1-Methoxymethyl picrinine (solid powder)

Anhydrous/molecular biology grade DMSO

Sterile, amber glass vial or cryogenic vial

Microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile filter tips

Equipment:

Chemical fume hood

Vortex mixer

Water bath sonicator or 37°C incubator/water bath

Procedure:

Determine the Required Mass: Calculate the mass of N1-Methoxymethyl picrinine needed

to prepare the desired volume and concentration.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol )
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Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM × 1 mL × 382.5 g/mol = 3.825 mg

Weigh the Compound: In a chemical fume hood, carefully weigh the calculated mass (e.g.,

3.825 mg) of N1-Methoxymethyl picrinine powder and place it into a sterile vial.

Dissolve the Compound:

Add the desired volume (e.g., 1 mL) of DMSO to the vial containing the compound.

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensure Complete Dissolution (Optional but Recommended):

If the compound does not fully dissolve, warm the vial to 37°C for 5-10 minutes and vortex

again.[9]

Alternatively, place the vial in an ultrasonic bath for a few minutes to aid solubility.[9]

Visually inspect the solution against a light source to ensure no solid particulates remain.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or cryogenic vials.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage. The stock solution is stable for

several months when stored under these conditions.[9]

4.2. Protocol for Preparing Working Solutions for Cell-Based Assays

This protocol describes the preparation of working solutions from the 10 mM stock for treating

cells in a typical 96-well plate format.

Procedure:
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Thaw Stock Solution: Thaw one aliquot of the 10 mM N1-Methoxymethyl picrinine stock

solution at room temperature.

Prepare Intermediate Dilutions: Perform serial dilutions of the stock solution in cell culture

medium to create a range of intermediate concentrations. It is crucial to ensure the final

concentration of DMSO in the culture medium is consistent across all treatments (including

the vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Example for a final concentration of 10 µM in 100 µL final well volume:

Prepare a 2X working solution (20 µM) by diluting the 10 mM stock 1:500 in culture

medium (e.g., 2 µL of 10 mM stock into 998 µL of medium).

Add 50 µL of this 2X working solution to the wells already containing 50 µL of cells in

medium. This results in a final concentration of 10 µM (1X) and a final DMSO

concentration of 0.1%.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as

the highest concentration of the test compound.

Cell Treatment: Add the prepared working solutions or vehicle control to the appropriate

wells of the cell culture plate and incubate for the desired experimental duration.

Diagrams and Workflows
5.1. Experimental Workflow: Stock Solution Preparation and Cell Treatment

The following diagram outlines the general workflow from receiving the solid compound to its

application in a cell-based assay.
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Stock Solution Preparation
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Caption: Workflow for preparing and using N1-Methoxymethyl picrinine.

5.2. Example Signaling Pathway: GPR55 Activation
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While the direct molecular targets of N1-Methoxymethyl picrinine are not fully elucidated,

many alkaloids interact with G-protein coupled receptors (GPCRs). The GPR55 receptor is

presented here as a representative signaling pathway that can be studied. GPR55 activation

leads to the coupling of G-proteins like Gα13, initiating downstream cascades that regulate

cellular processes.[15][16][17]
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Caption: Simplified GPR55 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12631715#preparing-n1-methoxymethyl-picrinine-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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